![molecular formula C18H22N4O3S B5619432 3-[(2-ethyl-2,5-dihydro-1H-pyrrol-1-yl)sulfonyl]-N-[(1-methyl-1H-pyrazol-4-yl)methyl]benzamide](/img/structure/B5619432.png)
3-[(2-ethyl-2,5-dihydro-1H-pyrrol-1-yl)sulfonyl]-N-[(1-methyl-1H-pyrazol-4-yl)methyl]benzamide
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Overview
Description
Research on benzamide and sulfonamide derivatives focuses on developing compounds with potential therapeutic applications, investigating their synthesis, molecular structures, and chemical and physical properties. These studies contribute to the broader field of medicinal chemistry by exploring novel compounds that could serve as leads for the development of new drugs or imaging agents.
Synthesis Analysis
The synthesis of benzamide and sulfonamide derivatives typically involves multi-step chemical reactions, starting from basic aromatic or heteroaromatic compounds. For example, Park et al. (2014) describe the synthesis of novel heteroaryl-containing benzamide derivatives used to screen for glucokinase activity, demonstrating the complexity and precision required in synthesizing these compounds (Park et al., 2014).
Molecular Structure Analysis
X-ray crystallography and spectroscopic methods (e.g., NMR, IR) are commonly employed to elucidate the molecular structures of newly synthesized compounds. Kumara et al. (2018) conducted spectral characterization and X-ray crystal structure studies to understand the molecular and crystal structure of a novel pyrazole derivative, highlighting the importance of these analyses in confirming the chemical structure and understanding the molecular interactions (Kumara et al., 2018).
properties
IUPAC Name |
3-[(2-ethyl-2,5-dihydropyrrol-1-yl)sulfonyl]-N-[(1-methylpyrazol-4-yl)methyl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H22N4O3S/c1-3-16-7-5-9-22(16)26(24,25)17-8-4-6-15(10-17)18(23)19-11-14-12-20-21(2)13-14/h4-8,10,12-13,16H,3,9,11H2,1-2H3,(H,19,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CDONNOSUXDGIIZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1C=CCN1S(=O)(=O)C2=CC=CC(=C2)C(=O)NCC3=CN(N=C3)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H22N4O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
374.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.